Cas no 13980-17-1 (Methyl 2-hydroxydocosanoate)

Methyl 2-hydroxydocosanoate Properties

Names and Identifiers

• Methyl 2-hydroxydocosanoate
• Docosanoic acid,2-hydroxy-, methyl ester
• d,l-2-Hydroxy-docosansaeure-methylester
• Methyl 2-hydroxybehenate
• 2-HYDROXY C22:0 METHYL ESTER
• DL-α-Hydroxybehenic acid methyl ester
• dl-A-hydroxybehenic acid methyl ester
• DL-ALPHA-HYDROXYBEHENIC ACID METHYL ESTER
• DL-α-Hydroxybehenic acid methyl ester, Methyl 2-hydroxydocosanoate
• methyl-2-hydroxydo-cosanoate
• DTXSID00340635
• PD078045
• Methyl2-hydroxydocosanoate
• Docosanoic acid, 2-hydroxy-, methyl ester
• 2-Hydroxydocosanoic acid methyl ester
• SCHEMBL3182155
• 13980-17-1
• Methyl 2-hydroxybehenate, >=98% (capillary GC)
• FT-0713285
• KUHHQOLYDNMSJW-UHFFFAOYSA-N
• Methyl 2-hydroxybehenate
• DTXCID20291716
• METHYL 2-HYDROXYDOCOSANOATE
• +Expand

• InChIKey： KUHHQOLYDNMSJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(25)26-2/h22,24H,3-21H2,1-2H3
• SMILES： OC(CCCCCCCCCCCCCCCCCCCC)C(OC)=O

Computed Properties

• Exact Mass: 370.34500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 21
• Monoisotopic Mass: 370.345
• Heavy Atom Count: 26
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 6.95210
• PSA: 46.53000
• Refractive Index: 1.458
• Boiling Point: 401.6°C at 760 mmHg
• Flash Point: 185.9°C
• Density: 0.904

Methyl 2-hydroxydocosanoate Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Methyl 2-hydroxydocosanoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%